(4-Cyanophenyl) 3-nitrobenzoate

• IUPAC Name: (4-cyanophenyl) 3-nitrobenzoate
• InChI: InChI=1S/C14H8N2O4/c15-9-10-4-6-13(7-5-10)20-14(17)11-2-1-3-12(8-11)16(18)19/h1-8H
• InChI Key: DJZNQOQAHFQYPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC2=CC=C(C=C2)C#N
• Molecular Formula: C14H8N2O4
• Molecular Weight: 268.22 g/mol

Description

(4-Cyanophenyl) 3-nitrobenzoate is an ester derivative combining a 4-cyanophenyl group and a 3-nitrobenzoate moiety. This compound features two electron-withdrawing groups: the cyano (-CN) group on the phenyl ring and the nitro (-NO₂) group at the meta position of the benzoate. These functional groups confer distinct electronic and steric properties, making the compound valuable in organic synthesis and materials science.

The nitro group enhances reactivity in electrophilic substitution and reduction reactions, while the cyano group contributes to dipole interactions and hydrogen bonding.

• Pharmaceutical intermediates (e.g., anticancer or antimicrobial agents via nitro group bioreduction).
• Liquid crystal materials (due to planar aromatic systems and polar substituents) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Cyanophenyl) 3-nitrobenzoate typically involves the esterification of 4-cyanophenol with 3-nitrobenzoyl chloride. The reaction is usually carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include refluxing the reactants in an organic solvent like dichloromethane or toluene .

Industrial Production Methods

Industrial production of (4-Cyanophenyl) 3-nitrobenzoate may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and column chromatography are employed to obtain the pure compound .

Chemical Reactions Analysis

Types of Reactions

4-Cyanophenyl 3-nitrobenzoate undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a palladium catalyst or using sodium borohydride.

Substitution: The ester group can undergo nucleophilic substitution reactions, where the ester is replaced by other nucleophiles such as amines or alcohols.

Common Reagents and Conditions

Reduction: Common reagents include hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride.

Substitution: Reagents such as amines or alcohols in the presence of a base like sodium hydroxide or potassium carbonate are used.

Major Products

Reduction: The major product is 4-cyanophenyl 3-aminobenzoate.

Substitution: Depending on the nucleophile, products such as 4-cyanophenyl 3-alkoxybenzoate or 4-cyanophenyl 3-amidobenzoate can be formed.

Scientific Research Applications

4-Cyanophenyl 3-nitrobenzoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving ester hydrolysis.

Medicine: It serves as a precursor in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Cyanophenyl) 3-nitrobenzoate involves its interaction with specific molecular targets. For instance, in reduction reactions, the nitro group undergoes a series of electron transfer steps leading to the formation of an amine group. The ester group can be hydrolyzed by esterases, leading to the formation of 4-cyanophenol and 3-nitrobenzoic acid .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural differences and similarities between (4-Cyanophenyl) 3-nitrobenzoate and related compounds:

Compound Name	Structural Features	Key Functional Groups	Unique Properties
(4-Cyanophenyl) 3-nitrobenzoate	4-cyanophenyl + 3-nitrobenzoate ester	-CN, -NO₂, ester linkage	Dual electron-withdrawing groups enhance reactivity and dipole interactions.
Methyl 3-nitrobenzoate	Methyl ester + 3-nitrobenzoate	-NO₂, ester linkage	Simpler structure; lacks cyano group, reducing polarity and bioactivity .
Biphenyl-4-yl 3-nitrobenzoate	Biphenyl + 3-nitrobenzoate ester	-NO₂, biphenyl moiety	Increased hydrophobicity; tyrosinase inhibition (IC₅₀ = 1.8–4.3 µM) .
4-(4-Cyanophenyl)benzoate	4-cyanophenyl + benzoate ester	-CN, ester linkage	Used in liquid crystals; lacks nitro group, reducing redox reactivity .
Ethyl 3-(4-cyanophenyl)-2-methylpropanoate	4-cyanophenyl + branched propanoate ester	-CN, branched alkyl chain	Moderate anticancer activity (IC₅₀ = 10–25 µM) .

Anticancer Activity

• Biphenyl-4-yl 3-nitrobenzoate : Demonstrates antiproliferative effects in breast cancer models via nitro group bioreduction to reactive intermediates .
• Ethyl 3-(4-cyanophenyl)-2-methylpropanoate: Exhibits dose-dependent cytotoxicity (IC₅₀ = 10–25 µM) due to cyano group interactions with cellular targets .

Physicochemical Properties

Property	(4-Cyanophenyl) 3-nitrobenzoate (Predicted)	Methyl 3-nitrobenzoate	Biphenyl-4-yl 3-nitrobenzoate
LogP (Lipophilicity)	~2.8 (moderate)	1.5	3.2
Melting Point	110–115°C	75–77°C	145–150°C
Solubility	Low in water; soluble in DMSO, acetone	Similar	Insoluble in polar solvents